Cas no 74247-81-7 (a-D-Mannopyranoside, methyl6-O-[(1,1-dimethylethyl)dimethylsilyl]-)

• Product Name: a-D-Mannopyranoside, methyl6-O-[(1,1-dimethylethyl)dimethylsilyl]-
• CAS No: 74247-81-7
• MF: C₁₃H₂₈O₆Si
• MW: 308.443325996399
• CID: 556049
• PubChem ID: 22831855
• Update Time: 2025-04-19

a-D-Mannopyranoside, methyl6-O-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranoside, methyl6-O-[(1,1-dimethylethyl)dimethylsilyl]-
• METHYL-A-D-6-O-T-BUTYLDIMETHYL-MANNOPYRANOSIDE
• METHYL-A-D-6-O-T-BUTYLDIMETHYL-MANNOPYRANOSIDE.
• 4',6'-dihydroxy-2',4-dimethoxychalcone
• 6'-O-methylisosalipurpol
• Helichrysetin
• (2R,3S,4S,5S,6S)-2-((tert-butyldimethylsilyloxy)methyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triol
• Methyl-6-(tert-butyldimethylsilyloxy)-alpha-D-mannopyranoside
• SCHEMBL8055961
• (2R,3S,4S,5S,6S)-2-(((tert-butyldimethylsilyl)oxy)methyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triol
• 74247-81-7

• Inchi： 1S/C13H28O6Si/c1-13(2,3)20(5,6)18-7-8-9(14)10(15)11(16)12(17-4)19-8/h8-12,14-16H,7H2,1-6H3/t8-,9-,10+,11+,12+/m1/s1
• InChI Key： PJPAPOCZOTYLIT-GCHJQGSQSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@H]([C@@H]([C@@H]([C@@H](OC)O1)O)O)O

Computed Properties

• Exact Mass: 308.16600
• Monoisotopic Mass: 308.16551514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 88.38000
• LogP: 0.46220